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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075 Get Quote

Technical Support Center: OTS186935
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability, handling, and use of

OTS186935 hydrochloride stock solutions.

Frequently Asked Questions (FAQs)
Q1: How should I store OTS186935 hydrochloride powder?

OTS186935 hydrochloride powder should be stored at 4°C in a tightly sealed container,

protected from moisture.[1][2][3][4]

Q2: What are the recommended solvents for preparing OTS186935 hydrochloride stock

solutions?

OTS186935 hydrochloride is soluble in both water and DMSO.[4][5] For cell culture

experiments, DMSO is a commonly used solvent. For in vivo studies, various formulations

involving DMSO, PEG300, Tween-80, saline, and corn oil can be used.[1][3]

Q3: What are the recommended storage conditions and duration for OTS186935
hydrochloride stock solutions?
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For optimal stability, it is recommended to store stock solutions in aliquots to avoid repeated

freeze-thaw cycles. Store solutions in tightly sealed vials, protected from moisture.[1][2][3][6][7]

Storage Temperature Duration Solvent

-80°C 6 months
DMSO or other appropriate

solvents

-20°C 1 month
DMSO or other appropriate

solvents

Q4: What is the mechanism of action of OTS186935?

OTS186935 is a potent and specific inhibitor of the histone methyltransferase SUV39H2, with

an IC50 of 6.49 nM.[1][3][4][5][7][8][9][10][11] SUV39H2 is an enzyme that catalyzes the

trimethylation of histone H3 at lysine 9 (H3K9me3), a modification associated with

transcriptional repression.[10] By inhibiting SUV39H2, OTS186935 can alter gene expression

patterns in cancer cells.

Signaling Pathway
OTS186935 targets SUV39H2, a key enzyme in epigenetic regulation. SUV39H2-mediated

H3K9 trimethylation leads to the transcriptional repression of various tumor suppressor genes

and affects critical signaling pathways involved in cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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